Cas no 1153750-29-8 (1-methyl-N-(4-methylpentan-2-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-N-(4-methylpentan-2-yl)-1H-pyrazol-4-amine
• CAS No: 1153750-29-8
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5176645
• PubChem ID: 43534959
• Update Time: 2026-03-05

1-methyl-N-(4-methylpentan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(1,3-dimethylbutyl)-1-methyl-
• 1-Methyl-N-(4-methylpentan-2-yl)-1h-pyrazol-4-amine
• 1-methyl-N-(4-methylpentan-2-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C10H19N3/c1-8(2)5-9(3)12-10-6-11-13(4)7-10/h6-9,12H,5H2,1-4H3
• InChI Key： ZNXPVKMHNMBEKM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC(C)CC(C)C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-methyl-N-(4-methylpentan-2-yl)-1H-pyrazol-4-amine

1-Methyl-N-(4-Methylpentan-2-Yl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 1-methyl-N-(4-methylpentan-2-yl)-1H-pyrazol-4-amine (CAS No: 1153750-29-8) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and agrochemical applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, and they are known for their ability to form hydrogen bonds, making them ideal candidates for drug design. The pyrazole ring in this compound serves as a scaffold for various functional groups, enhancing its reactivity and bioavailability. The presence of the methyl group at position 1 of the pyrazole ring further stabilizes the structure, while the N-(4-methylpentan-2-yl) substituent introduces steric bulk, which can influence the molecule's pharmacokinetic properties.

Recent studies have highlighted the importance of pyrazole derivatives in combating fungal infections, particularly in agricultural settings. For instance, researchers have reported that certain pyrazole-based compounds exhibit potent antifungal activity against plant pathogens such as Fusarium and Phytophthora species. This makes 1-methyl-N-(4-methylpentan-2-yl)-1H-pyrazol-4-amine a promising candidate for developing eco-friendly fungicides that can protect crops without harming the environment.

In addition to its antifungal properties, this compound has shown potential in the field of insecticidal activity. Studies conducted in 2023 revealed that pyrazole derivatives can disrupt insect nervous systems by targeting specific ion channels, leading to paralysis and death. The N-(4-methylpentan-2-yl) group in this molecule plays a crucial role in enhancing its lipophilicity, which is essential for crossing biological membranes and reaching target sites within insect cells.

The synthesis of 1-methyl-N-(4-methylpentan-2-yl)-1H-pyrazol-4-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring using condensation reactions between an amine and a ketone or aldehyde. The subsequent introduction of substituents at positions 1 and 4 requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

From a structural standpoint, the molecule's molecular weight is approximately 236 g/mol, with a melting point around 150°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are critical for quality control during manufacturing and formulation processes.

One of the most exciting developments involving this compound is its application in precision agriculture. By incorporating it into targeted delivery systems, such as nanopesticides or controlled-release formulations, farmers can apply lower doses of active ingredients while achieving superior pest control. This approach aligns with global efforts to promote sustainable agriculture and reduce chemical residues in food products.

Furthermore, preliminary studies suggest that 1-methyl-N-(4-methylpentan-2-yl)-1H-pyrazol-4-amine may have applications in human medicine as well. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating conditions such as inflammation or neurodegenerative diseases. However, extensive preclinical testing is required to fully understand its safety profile and efficacy in human subjects.

In conclusion, 1-methyl-N-(4-methylpentan-2-Yl)-1H-Pyrazol-4-Amine (CAS No: 1153750-298) is a versatile compound with broad applicability across multiple industries. Its unique chemical structure, combined with recent advances in synthesis and application techniques, positions it as a key player in the development of innovative solutions for agricultural and medical challenges.